3,6-dichloro-N-(2,5-dimethylphenyl)-2-methoxybenzamide

• IUPAC Name: 3,6-dichloro-N-(2,5-dimethylphenyl)-2-methoxybenzamide
• InChI: InChI=1S/C16H15Cl2NO2/c1-9-4-5-10(2)13(8-9)19-16(20)14-11(17)6-7-12(18)15(14)21-3/h4-8H,1-3H3,(H,19,20)
• InChI Key: RBKVUQJEQMMOMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=C(C=CC(=C2OC)Cl)Cl
• Molecular Formula: C16H15Cl2NO2
• Molecular Weight: 324.2 g/mol

Description

3,6-Dichloro-N-(2,5-dimethylphenyl)-2-methoxybenzamide is a complex organic compound with potential applications in various scientific fields. The compound's distinct chemical structure, comprising dichloro, dimethylphenyl, and methoxybenzamide groups, offers unique properties and reactivity.

Synthesis Analysis

The synthesis of related compounds involves acylation reactions, as demonstrated in the preparation of N-3-hydroxyphenyl-4-methoxybenzamide, involving 3-aminophenol and 4-metoxybenzoylchloride in THF (Karabulut et al., 2014)(Karabulut et al., 2014).

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using X-ray diffraction and DFT calculations, highlighting the influence of intermolecular interactions on molecular geometry (Karabulut et al., 2014)(Karabulut et al., 2014).

Chemical Reactions and Properties

These types of compounds often exhibit various reactions and properties related to their functional groups. For example, N-(2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl)-3-methoxybenzamide, a related compound, has been studied for its binding profile at multiple receptor sites, indicating a diverse range of chemical reactions and interactions (Perrone et al., 2000)(Perrone et al., 2000).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystalline structure, are often determined by their molecular configuration, as observed in the study of closely related N-[3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl]arylamides (Sagar et al., 2018)(Sagar et al., 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interactions with other molecules, are influenced by the specific functional groups and overall molecular structure. As illustrated in the study of N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide, the presence of certain groups can significantly affect these properties (Al Mamari & Al Lawati, 2019)(Al Mamari & Al Lawati, 2019).

Scientific Research Applications

Molecular Structure and Interactions

• The study of molecular structure and interactions is crucial in understanding the chemical and physical properties of compounds. Research on related benzamide compounds, such as the analysis of N-3-hydroxyphenyl-4-methoxybenzamide, has focused on characterizing molecular geometry through crystallography and density functional theory (DFT) calculations. These studies reveal the impact of intermolecular interactions on molecular geometry, including bond lengths, angles, and rotational conformations, which are essential for drug design and material science applications (Karabulut et al., 2014).

Synthesis and Characterization

• The synthesis and characterization of compounds with a benzamide moiety are foundational in developing new chemical entities. For instance, research on the synthesis of 2-(4-n-Pentyloxylphenyl)-5-chloro-pyrimidines demonstrates the importance of specific synthetic pathways in producing novel compounds for further pharmacological evaluation (Zhao, 2002).

Bioactive Compounds

• The development of bioactive compounds, including those with antibacterial, antifungal, and antileishmanial activities, is a significant area of research. Studies on compounds like N'-(2-hydroxy-3-methoxybenzylidene)formohydrazide ligand derivatives provide insights into the design and synthesis of bioactive molecules with potential therapeutic applications (Shujah et al., 2013).

Pharmacological Investigations

• Investigations into the pharmacological properties of benzamide derivatives, including their role as dopamine receptor ligands and neuroleptic agents, contribute to the understanding of their therapeutic potential. Studies exploring the structure-affinity relationships of such compounds help in identifying key features responsible for biological activity and receptor selectivity (Leopoldo et al., 2002).